N-[3-(1H-Benzimidazol-2-yl)-4-chlorophenyl]nicotinamide
N-[3-(1H-Benzimidazol-2-yl)-4-chlorophenyl]nicotinamide
AZSMO-23 is an activator of the human ether-a-go-go-related gene (hERG)-encoded potassium channel (Kv11.1). It acts by blocking hKv4.3-hKChIP2.2, hCav3.2 and hKv1.5 and activating hCav1.2/β2/α2δ.
Brand Name:
Vulcanchem
CAS No.:
496793-75-0
VCID:
VC0520350
InChI:
InChI=1S/C19H13ClN4O/c20-15-8-7-13(22-19(25)12-4-3-9-21-11-12)10-14(15)18-23-16-5-1-2-6-17(16)24-18/h1-11H,(H,22,25)(H,23,24)
SMILES:
C1=CC=C2C(=C1)NC(=N2)C3=C(C=CC(=C3)NC(=O)C4=CN=CC=C4)Cl
Molecular Formula:
C19H13ClN4O
Molecular Weight:
348.8 g/mol
N-[3-(1H-Benzimidazol-2-yl)-4-chlorophenyl]nicotinamide
CAS No.: 496793-75-0
Inhibitors
VCID: VC0520350
Molecular Formula: C19H13ClN4O
Molecular Weight: 348.8 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 496793-75-0 |
---|---|
Product Name | N-[3-(1H-Benzimidazol-2-yl)-4-chlorophenyl]nicotinamide |
Molecular Formula | C19H13ClN4O |
Molecular Weight | 348.8 g/mol |
IUPAC Name | N-[3-(1H-benzimidazol-2-yl)-4-chlorophenyl]pyridine-3-carboxamide |
Standard InChI | InChI=1S/C19H13ClN4O/c20-15-8-7-13(22-19(25)12-4-3-9-21-11-12)10-14(15)18-23-16-5-1-2-6-17(16)24-18/h1-11H,(H,22,25)(H,23,24) |
Standard InChIKey | SLWFSDGDCCUXDV-UHFFFAOYSA-N |
SMILES | C1=CC=C2C(=C1)NC(=N2)C3=C(C=CC(=C3)NC(=O)C4=CN=CC=C4)Cl |
Canonical SMILES | C1=CC=C2C(=C1)NC(=N2)C3=C(C=CC(=C3)NC(=O)C4=CN=CC=C4)Cl |
Appearance | Solid powder |
Description | AZSMO-23 is an activator of the human ether-a-go-go-related gene (hERG)-encoded potassium channel (Kv11.1). It acts by blocking hKv4.3-hKChIP2.2, hCav3.2 and hKv1.5 and activating hCav1.2/β2/α2δ. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | AZSMO-23 N-(3-(1H-benzimidazol-2-yl)-4-chlorophenyl)pyridine-3-carboxamide |
PubChem Compound | 1831449 |
Last Modified | Nov 11 2021 |
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